Cas no 123994-02-5 (Pyrrolidine,2,5-dibutyl-1-[(4-methylphenyl)sulfonyl]-, cis- (9CI))

• Product Name: Pyrrolidine,2,5-dibutyl-1-[(4-methylphenyl)sulfonyl]-, cis- (9CI)
• CAS No: 123994-02-5
• MF: C₁₉H₃₁NO₂S
• MW: 337.519944429398
• CID: 214014
• PubChem ID: 180219
• Update Time: 2025-04-19

Pyrrolidine,2,5-dibutyl-1-[(4-methylphenyl)sulfonyl]-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,2,5-dibutyl-1-[(4-methylphenyl)sulfonyl]-, cis- (9CI)
• Pyrrolidine, 2,5-dibutyl-1-((4-methylphenyl)sulfonyl)-, cis-
• 123994-02-5

• Inchi： 1S/C19H31NO2S/c1-4-6-8-17-12-13-18(9-7-5-2)20(17)23(21,22)19-14-10-16(3)11-15-19/h10-11,14-15,17-18H,4-9,12-13H2,1-3H3/t17-,18+
• InChI Key： MMMGCHWEBRHXAW-HDICACEKSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1[C@@H](CCCC)CC[C@H]1CCCC)(=O)=O

Computed Properties

• Exact Mass: 337.20773
• Monoisotopic Mass: 337.20755041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 37.38